Cas no 1223230-84-9 (N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide)

• Product Name: N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide
• CAS No: 1223230-84-9
• MF: C₁₈H₁₈Cl₂N₂O₂S₂
• MW: 429.383719921112
• CID: 5444602
• PubChem ID: 47007188
• Update Time: 2025-05-22

N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008024166
• N-[(4-chlorophenyl)methyl]-2-[[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]disulfanyl]acetamide
• EN300-26575185
• Z55949884
• 1223230-84-9
• N-[(4-CHLOROPHENYL)METHYL]-2-[({[(4-CHLOROPHENYL)METHYL]CARBAMOYL}METHYL)DISULFANYL]ACETAMIDE
• N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide

• Inchi： 1S/C18H18Cl2N2O2S2/c19-15-5-1-13(2-6-15)9-21-17(23)11-25-26-12-18(24)22-10-14-3-7-16(20)8-4-14/h1-8H,9-12H2,(H,21,23)(H,22,24)
• InChI Key： GXKKFVRZDHEDTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CSSCC(NCC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 428.0186756g/mol
• Monoisotopic Mass: 428.0186756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide

Comprehensive Overview of N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide (CAS No. 1223230-84-9)

N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide, identified by its CAS No. 1223230-84-9, is a specialized organic compound with a unique molecular structure. This compound features a disulfanyl bridge, which is a key functional group contributing to its chemical reactivity and potential applications. The presence of 4-chlorophenyl groups enhances its stability and specificity, making it a subject of interest in various research fields.

In recent years, the scientific community has shown growing interest in compounds like N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide due to their potential in drug discovery and material science. Researchers are particularly intrigued by its disulfide linkage, which is often associated with redox-active properties. This characteristic is highly relevant in the context of antioxidant research and bioconjugation techniques, both of which are trending topics in modern chemistry.

The compound's CAS No. 1223230-84-9 is frequently searched in academic databases and chemical catalogs, reflecting its significance in synthetic chemistry. Its long IUPAC name may seem daunting, but it precisely describes the molecule's architecture, including the acetamide core and the chlorophenyl substituents. Such detailed nomenclature is essential for accurate communication among chemists and regulatory compliance in industrial settings.

One of the most common questions about N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide revolves around its synthesis methods. The compound can be prepared through a multi-step organic synthesis involving amide coupling and disulfide formation reactions. These processes are often optimized for yield and purity, as the compound's applications demand high-quality standards. Additionally, its solubility and stability under various conditions are frequently studied, as these properties are critical for its practical use.

Another area of interest is the compound's potential role in biomedical research. The disulfide bond in its structure is a hallmark of many biologically active molecules, prompting investigations into its pharmacological properties. While not yet widely commercialized, CAS No. 1223230-84-9 has been explored in preliminary studies for its interactions with enzymes and cellular components. This aligns with the broader trend of repurposing synthetic compounds for therapeutic applications.

From an industrial perspective, N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide is valued for its custom synthesis potential. Companies specializing in fine chemicals often list this compound in their portfolios, catering to clients in academia and R&D. Its structural complexity makes it a challenging yet rewarding target for synthetic chemists, and its patent literature reveals ongoing innovations in its production and application.

Environmental and safety considerations are also part of the discourse surrounding CAS No. 1223230-84-9. While the compound is not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). This reflects the broader shift toward sustainable chemistry and green synthesis, which are hot topics in both scientific and public forums.

In summary, N-[(4-Chlorophenyl)methyl]-2-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)disulfanyl]acetamide (CAS No. 1223230-84-9) is a compound of significant scientific and industrial interest. Its unique disulfide-containing structure, coupled with its potential applications in drug development and material science, ensures its continued relevance. As research progresses, this compound may unlock new possibilities in chemical biology and advanced materials, solidifying its place in the annals of synthetic chemistry.